2-nitro-N'-(4-pyridinylmethylene)benzohydrazide

• IUPAC Name: 2-nitro-N-[(E)-pyridin-4-ylmethylideneamino]benzamide
• InChI: InChI=1S/C13H10N4O3/c18-13(11-3-1-2-4-12(11)17(19)20)16-15-9-10-5-7-14-8-6-10/h1-9H,(H,16,18)/b15-9+
• InChI Key: VNKPQKKXMUFBHH-OQLLNIDSSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NN=CC2=CC=NC=C2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)N/N=C/C2=CC=NC=C2)[N+](=O)[O-]
• Molecular Formula: C13H10N4O3
• DSSTOX Substance ID: DTXSID70416518
• Molecular Weight: 270.24 g/mol
• CAS RN: 5568-39-8

Description

2-nitro-N'-(4-pyridinylmethylene)benzohydrazide (NPB) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. NPB is a derivative of benzohydrazide and pyridine and has been synthesized using different methods. The purpose of

Scientific Research Applications

2-nitro-N'-(4-pyridinylmethylene)benzohydrazide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial activities. It has also been investigated as a potential drug candidate for the treatment of Alzheimer's disease. In material science, 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide has been used as a precursor for the synthesis of metal-organic frameworks (MOFs) and other functional materials. In environmental science, 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide has been studied for its adsorption properties and its potential use as a sensor for detecting pollutants.

Mechanism of Action

The mechanism of action of 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. Studies have shown that 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in tissue remodeling and cancer progression. Additionally, 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects
2-nitro-N'-(4-pyridinylmethylene)benzohydrazide has been shown to exhibit several biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide can inhibit the proliferation and migration of cancer cells, reduce the production of inflammatory cytokines, and induce apoptosis. In vivo studies have shown that 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide can reduce the growth of tumors, alleviate inflammation, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-nitro-N'-(4-pyridinylmethylene)benzohydrazide has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. It can be easily synthesized using simple reaction conditions and is relatively stable under normal laboratory conditions. 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide also has low toxicity, making it suitable for use in cell-based assays and animal studies. However, 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide has some limitations, including its poor solubility in water and its potential to form aggregates in solution. These limitations can affect the accuracy and reproducibility of experimental results.

Future Directions

There are several future directions for research on 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide. One direction is to investigate its potential as a drug candidate for the treatment of Alzheimer's disease. Studies have shown that 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide can improve cognitive function in animal models of Alzheimer's disease, but further studies are needed to determine its efficacy and safety in humans. Another direction is to explore its potential as a precursor for the synthesis of MOFs and other functional materials. 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide has been shown to be a versatile building block for the synthesis of various MOFs, and further studies could lead to the development of new materials with unique properties. Additionally, further studies are needed to investigate the mechanism of action of 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide and its potential applications in other fields, such as environmental science and catalysis.
Conclusion
In conclusion, 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It can be synthesized using simple reaction conditions and has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial activities. 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide has several advantages for lab experiments, but also has some limitations that need to be addressed. Future research on 2-nitro-N'-(4-pyridinylmethylene)benzohydrazide could lead to the development of new drugs, materials, and technologies with important applications in medicine, industry, and the environment.